Cas no 376-03-4 (Perfluorotridecane)

Perfluorotridecane structure
Perfluorotridecane structure
Product Name:Perfluorotridecane
CAS No:376-03-4
MF:C13F28
MW:688.094402313232
MDL:MFCD00236715
CID:304418
PubChem ID:2776382
Update Time:2025-04-19

Perfluorotridecane Chemical and Physical Properties

Names and Identifiers

    • Tridecane,1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,13-octacosafluoro-
    • Octacosafluorotridecane
    • Perfluoro-n-tridecane
    • Perfluorotridecane
    • 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,13-octacosafluorotridecane
    • FT-0676435
    • DTXSID00380031
    • A823794
    • XJRHWVMSUNRDCA-UHFFFAOYSA-N
    • MFCD00236715
    • 376-03-4
    • AKOS015852909
    • CS-0451871
    • NS00019029
    • 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,13-octacosakis(fluoranyl)tridecane
    • SCHEMBL3628608
    • DB-231649
    • MDL: MFCD00236715
    • Inchi: 1S/C13F28/c14-1(15,2(16,17)4(20,21)6(24,25)8(28,29)10(32,33)12(36,37)38)3(18,19)5(22,23)7(26,27)9(30,31)11(34,35)13(39,40)41
    • InChI Key: XJRHWVMSUNRDCA-UHFFFAOYSA-N
    • SMILES: FC(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)F

Computed Properties

  • Exact Mass: 687.95500
  • Monoisotopic Mass: 687.955
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 41
  • Rotatable Bond Count: 12
  • Complexity: 879
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 9.8
  • Topological Polar Surface Area: 0A^2

Experimental Properties

  • Color/Form: Not available
  • Density: 1.8885 (rough estimate)
  • Melting Point: 88-91 °C(lit.)
  • Boiling Point: 193-196 °C(lit.)
  • Flash Point: 87°C
  • Refractive Index: 1.2830 (estimate)
  • PSA: 0.00000
  • LogP: 9.09930
  • Solubility: Not available

Perfluorotridecane Security Information

  • Hazard Statement: Irritant
  • WGK Germany:3
  • Hazardous Material Identification: Xi

Perfluorotridecane Customs Data

  • HS CODE:2903399090
  • Customs Data:

    China Customs Code:

    2903399090

    Overview:

    2903399090. Fluorination of other acyclic hydrocarbons\Brominated or iodinated derivatives. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903399090. brominated,fluorinated or iodinated derivatives of acyclic hydrocarbons. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

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